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Compound of Interest

Compound Name: PCEEA

Cat. No.: B1649894

For Researchers, Scientists, and Drug Development Professionals

Introduction

PCEEA hydrochloride (N-(2-ethoxyethyl)-1-phenylcyclohexanamine, monohydrochloride) is a
synthetic compound structurally related to psychoactive substances such as phencyclidine
(PCP), ketamine, and eticyclidine.[1] As a compound of interest in forensic and research
applications, a thorough understanding of its chemical properties is essential for its accurate
identification, handling, and study. This guide provides a comprehensive overview of the known
chemical properties of PCEEA hydrochloride, including its physical characteristics, solubility,
and metabolic fate, based on currently available scientific literature.

Physicochemical Properties

PCEEA hydrochloride is a crystalline solid.[2] A summary of its key physicochemical properties
is presented in Table 1.

Table 1: Physicochemical Properties of PCEEA Hydrochloride
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Property Value Source
Molecular Formula C16H25NO « HCI [2]
Formula Weight 283.8 g/mol [2]
CAS Number 1798021-89-2 [2]
Melting Point 194 -199 °C [2]
Purity >98% [2]
Formulation A crystalline solid [2]

Data not available in cited
pKa .
literature

Solubility

The solubility of PCEEA hydrochloride has been determined in various common laboratory
solvents. This information is crucial for the preparation of stock solutions and for designing
analytical and biological experiments.

Table 2: Solubility of PCEEA Hydrochloride

Solvent Solubility Source
Dimethylformamide (DMF) 20 mg/mL [2]
Dimethyl sulfoxide (DMSO) 14 mg/mL [2]
Ethanol 25 mg/mL [2]

Phosphate-buffered saline

10 mg/mL [2]
(PBS), pH 7.2

Stability and Storage

Proper storage is critical to maintain the integrity of PCEEA hydrochloride. It is recommended
to store the compound at -20°C. Under these conditions, it is stable for at least five years.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://www.benchchem.com/product/b1649894?utm_src=pdf-body
https://www.benchchem.com/product/b1649894?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-9001365-0446280.pdf
https://www.benchchem.com/product/b1649894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Metabolism

The pharmacology of PCEEA hydrochloride has not yet been fully elucidated. However, studies
on its metabolism in rat urine have provided insights into its biotransformation. The primary
metabolic pathways include N-dealkylation, O-dealkylation, and hydroxylation of the cyclohexyl

ring.

Below is a diagram illustrating the metabolic transformations of PCEEA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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